3-cyclopentyl-N-(2,4-difluorophenyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-(2,4-difluorophenyl)propanamide
• InChI: InChI=1S/C14H17F2NO/c15-11-6-7-13(12(16)9-11)17-14(18)8-5-10-3-1-2-4-10/h6-7,9-10H,1-5,8H2,(H,17,18)
• InChI Key: UIBNGVQTTJCJHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol

Description

3-Cyclopentyl-N-(2,4-difluorophenyl)propanamide is a chemical compound characterized by its unique structure, which includes a cyclopentyl group, a difluorophenyl group, and an amide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-cyclopentyl-N-(2,4-difluorophenyl)propanamide typically involves the following steps:

• Formation of Cyclopentylamine: Cyclopentanol is converted to cyclopentylamine through a reduction reaction.

• Activation of the Difluorophenyl Group: The difluorophenyl group is activated using a suitable reagent, such as a halogenating agent.

• Amide Bond Formation: The cyclopentylamine and activated difluorophenyl group are then coupled using an amide bond formation reaction, often facilitated by coupling agents like carbodiimides.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopentyl-N-(2,4-difluorophenyl)propanamide can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

• Reduction: Reduction reactions can be used to modify the functional groups.

• Substitution: Substitution reactions can introduce different substituents at various positions on the molecule.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed:

• Oxidation Products: Oxidation can yield carboxylic acids or ketones.

• Reduction Products: Reduction can produce amines or alcohols.

• Substitution Products: Substitution reactions can lead to the formation of different derivatives with varying functional groups.

Scientific Research Applications

Chemistry: This compound is used as an intermediate in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Biology: It serves as a tool in biological studies to understand enzyme mechanisms and protein interactions. Medicine: Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 3-cyclopentyl-N-(2,4-difluorophenyl)propanamide exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes. The exact mechanism depends on the context in which the compound is used.

Comparison with Similar Compounds

• 3-Cyclopentyl-N-(2,6-difluorophenyl)propanamide

• 3-Cyclopentyl-N-(3,4-difluorophenyl)propanamide

• 3-Cyclopentyl-N-(2,5-difluorophenyl)propanamide

Uniqueness: 3-Cyclopentyl-N-(2,4-difluorophenyl)propanamide is unique due to its specific arrangement of the difluorophenyl group at the 2,4-positions, which can influence its reactivity and biological activity compared to similar compounds.

This comprehensive overview provides a detailed understanding of this compound, highlighting its synthesis, reactions, applications, and mechanisms